Cas no 21416-85-3 (Arsinic acid,dimethyl-, potassium salt (9CI))

• Product name: Arsinic acid,dimethyl-, potassium salt (9CI)
• CAS No: 21416-85-3
• MF: C₂H₆O₂As-^.K+
• MW: 176.08774
• CID: 249730
• PubChem ID: 23702397

Arsinic acid,dimethyl-, potassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Arsinic acid,dimethyl-, potassium salt (9CI)
• POTASSIUM CACODYLATE
• potassium,dimethylarsinate
• Arsineoxide,hydroxydimethyl-,potassium salt (8CI)
• CTK4E6699
• 21416-85-3
• FT-0695874
• SCHEMBL48166
• potassium;dimethylarsinate
• potassium dimethylarsinate
• DTXSID80635738

• Inchi： InChI=1S/C2H7AsO2.K/c1-3(2,4)5;/h1-2H3,(H,4,5);/q;+1/p-1
• InChI Key： HJRIWDYVYNNCFY-UHFFFAOYSA-M
• SMILES： [K+].C[As]([O-])(C)=O

Computed Properties

• Exact Mass: 175.92200
• Monoisotopic Mass: 175.922080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 65.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13000
• LogP: 0.54920

Additional information on Arsinic acid,dimethyl-, potassium salt (9CI)

Introduction to Arsinic acid,dimethyl-, potassium salt (9CI) and its CAS No. 21416-85-3

The compound Arsinic acid,dimethyl-, potassium salt (9CI), identified by the Chemical Abstracts Service Number (CAS No.) 21416-85-3, is a specialized chemical entity that has garnered attention in the field of pharmaceutical and biochemical research. This compound, a potassium salt derivative of dimethylarsinic acid, exhibits unique properties that make it valuable in various scientific applications, particularly in the study of arsenic chemistry and its derivatives.

Arsinic acid,dimethyl-, potassium salt (9CI) is structurally significant due to its molecular composition, which includes arsenic in a modified oxidation state. The potassium salt form enhances its solubility in aqueous solutions, making it more accessible for experimental use in biological systems. This solubility feature is crucial for applications where interactions with cellular environments are required, such as in drug delivery systems or as an intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the pharmacological potential of arsenic-based compounds. Research has indicated that certain derivatives of arsenic can exhibit therapeutic effects, particularly in the context of cancer treatment and antimicrobial applications. The CAS No. 21416-85-3 associated with Arsinic acid,dimethyl-, potassium salt (9CI) has been the subject of several studies exploring its mechanisms of action and potential benefits.

One of the most notable areas of research involving this compound is its role in anticancer therapy. Studies have shown that dimethylarsinic acid derivatives can induce apoptosis in cancer cells by disrupting critical cellular pathways. The potassium salt form, specifically, has been found to enhance the bioavailability and reduce toxicity compared to other forms of arsenic compounds. This makes it a promising candidate for further development into novel anticancer agents.

The biochemical properties of Arsinic acid,dimethyl-, potassium salt (9CI) also make it useful in toxicology research. Arsenic compounds are known for their ability to interfere with enzymatic processes and metabolic pathways, which can provide insights into the development of treatments for arsenic poisoning. The use of this compound in toxicological studies helps researchers understand the effects of arsenic exposure at a molecular level, contributing to safer practices in industrial and environmental settings.

Furthermore, the compound has shown promise in the field of neuroscience. Preliminary research suggests that certain arsenic derivatives can modulate neurotransmitter activity and protect against neurodegenerative diseases. While further research is needed to fully understand these effects, the findings are encouraging for the development of new therapeutic strategies for conditions such as Alzheimer's and Parkinson's disease.

The synthesis and characterization of Arsinic acid,dimethyl-, potassium salt (9CI) have also advanced significantly due to advancements in chemical synthesis techniques. Modern methods allow for precise control over reaction conditions, leading to higher purity and yield of the desired product. This improvement is essential for ensuring consistent quality in research applications where small variations can significantly impact experimental outcomes.

In conclusion, Arsinic acid,dimethyl-, potassium salt (9CI) is a versatile compound with significant potential in pharmaceutical and biochemical research. Its unique properties, combined with its structural similarity to other well-studied arsenic compounds, make it a valuable tool for exploring new therapeutic avenues. As research continues to uncover more about its mechanisms and applications, this compound is poised to play an increasingly important role in advancing medical science.